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Introduction
Mycoplasma contamination is a pervasive and challenging issue in cell culture, with the

potential to significantly alter cell physiology, metabolism, and growth characteristics, thereby

compromising experimental results and the integrity of biological products. Due to their small

size and lack of a cell wall, mycoplasmas are resistant to many common antibiotics and are not

readily visible by standard microscopy, often leading to undetected contamination.

Wofasteril®, a peracetic acid (PAA)-based disinfectant, offers a broad spectrum of

antimicrobial activity, encompassing bactericidal, mycobactericidal, fungicidal, virucidal, and

sporicidal properties.[1] While its high cytotoxicity prohibits its direct use on live cell cultures as

a routine treatment, it serves as a powerful tool for preventing mycoplasma contamination

through the rigorous disinfection of laboratory surfaces and equipment. This document provides

detailed protocols for the use of Wofasteril® in a comprehensive mycoplasma contamination

control strategy.

Product Information and Efficacy
Wofasteril® products are concentrates that must be diluted for use.[1][2] The active ingredient,

peracetic acid, is a strong oxidizing agent that effectively eliminates a wide range of
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microorganisms. For a material-friendly and low-odor application, the manufacturer

recommends a combination method with alcapur®, a buffering agent.[1][2]

Table 1: Wofasteril® Formulations and Recommended Applications for Laboratory

Decontamination

Product Name
Recommended Dilution for
Surface Disinfection

Key Features &
Applications

Wofasteril® classic
2.0% for 1-4 hours contact

time (RKI listing)

Broad-spectrum disinfectant

for surfaces and equipment.[1]

Combination with alcapur® (1

part Wofasteril® to 3 parts

alcapur® in water) is

recommended to reduce odor

and corrosiveness.[2]

1+1 Wofasteril® SC super

0.5% (50 ml in 10 liters of

water) for 30-60 minutes

contact time

Fast-acting, low concentration

formula. Decomposes into

acetic acid, water, and oxygen.

[3]

Wofasteril® L special
Apply 0.4 L of ready-to-use

solution per m²

Suitable for hygienization of

surfaces, equipment, and air in

sensitive areas like food

production and laboratories.[4]

Cytotoxicity of Peracetic Acid
It is critical to understand that peracetic acid, the active component of Wofasteril®, is highly

cytotoxic to mammalian cells. Direct contact of residual disinfectant with cell cultures can lead

to cell death.

Table 2: Summary of Peracetic Acid (PAA) Cytotoxicity Data
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Cell Type PAA Concentration Observed Effect Reference

Human Keratinocytes

(HaCaT)
≥ 1 ppm

Strong cytotoxic

effects; >50% cell

destruction at 10 ppm.

[5]

Murine Fibroblasts

(L929)

1% PAA solution

(tested in various

dilutions)

Higher cytotoxic

potential than 2.5%

Sodium Hypochlorite.

Induced cell death

predominantly by

necrosis.

[6][7]

Normal Human

Bronchial Epithelial

Cells (NHBE)

12-24 ppm (vapor)

Cell layer disruption

and indicators of cell

death.

[3]

These data underscore the necessity of ensuring that all surfaces and equipment treated with

Wofasteril® are free of active residuals before they are used for cell culture.

Experimental Protocols
Protocol for Routine Decontamination of Laboratory
Equipment to Prevent Mycoplasma Contamination
This protocol is designed for the disinfection of incubators, biosafety cabinets, and other

laboratory surfaces.

Materials:

Wofasteril® concentrate (e.g., Wofasteril® classic)

alcapur® (recommended for combination method)

Personal Protective Equipment (PPE): gloves, safety goggles, lab coat

Sterile, deionized water

Sterile wipes or cloths
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Procedure:

Preparation of Disinfectant Solution:

Work in a well-ventilated area.

Prepare the desired volume of a 2.0% Wofasteril® solution by diluting the concentrate

with sterile deionized water.

For the combination method, first add 3 parts alcapur® to the water, mix, and then add 1

part Wofasteril® classic.[2]

Decontamination of CO₂ Incubator:

Remove all cell cultures to a safe, uncontaminated incubator.

Turn off the incubator and remove all internal components (shelves, water pan).

Thoroughly clean all interior surfaces and components with a laboratory-grade detergent

and rinse with sterile water.

Liberally apply the 2.0% Wofasteril® solution to all interior surfaces and components,

ensuring complete coverage.

Allow a contact time of at least 1 hour.[1]

After the contact time, thoroughly wipe down all surfaces with sterile water to remove any

residue.

Allow the incubator and its components to air dry completely in a sterile environment (e.g.,

a biosafety cabinet).

Crucially, leave the incubator to ventilate for at least 12-24 hours before reintroducing cell

cultures to ensure the degradation of residual peracetic acid.[8]

Decontamination of Biosafety Cabinet:

Clean the work surface and interior with 70% ethanol to remove loose debris.
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Apply the 2.0% Wofasteril® solution to the work surface and interior walls.

Allow a contact time of at least 30 minutes.

Wipe away the disinfectant with sterile water and then with 70% ethanol.

Allow the cabinet to air dry with the fan running for at least 30 minutes before use.

Verification of Efficacy (Optional):

Use ATP swabs or surface contact plates to verify the cleanliness of the surfaces post-

disinfection.
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Preparation

Decontamination

Post-Treatment

Don PPE

Prepare 2.0% Wofasteril® Solution

Remove Cultures & Equipment

Clean Surfaces with Detergent

Apply Wofasteril® Solution

Contact Time (1-4 hours)

Rinse with Sterile Water

Air Dry Completely

Ventilate (12-24 hours)

Reintroduce Cultures
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Phase 1: Cytotoxicity Testing

Phase 2: Elimination Trial

Seed Cells in 96-well Plate

Prepare Wofasteril® Serial Dilutions

Treat Cells with Dilutions

Incubate (24-72h)

Perform Viability Assay (MTT/MTS)

Determine Max Tolerated Dose

Treat with Max Tolerated Dose

Inform Starting Concentration

Seed Contaminated Cells

Culture for 7 Days (with treatment)

Culture for 14+ Days (no treatment)

Test for Mycoplasma (PCR)

Mycoplasma Negative?

Culture Cured

Yes

Treatment Failed

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Wofasteril® - KESLA HYGIENE AG [kesla.de]

2. Wofasteril® classic - KESLA HYGIENE AG [kesla.de]

3. Peracetic acid effects on human bronchial cells in an air liquid interface - PMC
[pmc.ncbi.nlm.nih.gov]

4. biocompare.com [biocompare.com]

5. Keratinocyte Cytotoxicity of Peracetic Acid Used as Sterilizing Agent for Implant Scaffolds
- PubMed [pubmed.ncbi.nlm.nih.gov]

6. Cytotoxicity of peracetic acid: evaluation of effects on metabolism, structure and cell death
- PubMed [pubmed.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Secondary effluent disinfection: PAA long term efficiency - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Wofasteril® for Mycoplasma Contamination Control in
Cell Culture: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1220858#wofasteril-for-eliminating-mycoplasma-
contamination-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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